Cas no 933683-08-0 (methyl({3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl})amine)

• Product Name: methyl({3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl})amine
• CAS No: 933683-08-0
• MF: C₈H₉N₃OS
• MW: 195.241559743881
• MDL: MFCD09877388
• CID: 3157214
• PubChem ID: 17680497
• Update Time: 2025-06-10

methyl({3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl})amine
• methyl({3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl})amine
• IMB68308
• DTXSID001215725
• methyl(((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl))amine
• AKOS009033593
• 962-608-0
• 933683-08-0
• N-methyl-1-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methanamine
• N-Methyl-3-(2-thienyl)-1,2,4-oxadiazole-5-methanamine
• METHYL(([3-(THIOPHEN-2-YL)-1,2,4-OXADIAZOL-5-YL]METHYL))AMINE
• EN300-205777
• CS-0239107
• G54121
• DTXCID401647065
• N-METHYL[3-(2-THIENYL)-1,2,4-OXADIAZOL-5-YL]METHANAMINE

• MDL： MFCD09877388
• Inchi： 1S/C8H9N3OS/c1-9-5-7-10-8(11-12-7)6-3-2-4-13-6/h2-4,9H,5H2,1H3
• InChI Key： DGKMEQUJLGMADY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NOC(CNC)=N1

Computed Properties

• Exact Mass: 195.04663309Da
• Monoisotopic Mass: 195.04663309Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 79.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on methyl({3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl})amine

Methyl({3-(Thiophen-2-yl)-1,2,4-Oxadiazol-5-ylmethyl})amine (CAS No. 933683-08-0): A Comprehensive Overview

The compound Methyl({3-(Thiophen-2-yl)-1,2,4-Oxadiazol-5-ylmethyl})amine, with the CAS registry number 933683-08-0, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular architecture, which incorporates a thiophene ring and a 1,2,4-oxadiazole moiety, both of which are known for their versatile reactivity and potential applications in advanced materials and pharmaceuticals.

The synthesis of Methyl({3-(Thiophen-2-yl)-1,2,4-Oxadiazol-5-ylmethyl})amine typically involves multi-step reactions that leverage the reactivity of thiophene derivatives and oxadiazole precursors. Recent studies have focused on optimizing these synthetic pathways to enhance yield and purity, making this compound more accessible for research and industrial applications. For instance, researchers have explored the use of microwave-assisted synthesis to streamline the process, significantly reducing reaction times while maintaining product quality.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The thiophene ring within its structure contributes to its electronic properties, making it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Additionally, the 1,2,4-oxadiazole moiety imparts rigidity to the molecule, which can be advantageous in designing materials with specific mechanical or thermal properties.

Recent research has also highlighted the potential of Methyl({3-(Thiophen-2-yl)-1,2,4-Oxadiazol-5-ylmethyl})amine in the development of novel pharmaceutical agents. The compound's ability to act as a ligand in metalloenzyme mimics has been explored, suggesting its role in catalytic processes that could lead to new drug delivery systems or enzyme inhibitors. Furthermore, its structural similarity to certain bioactive molecules has prompted investigations into its potential as an anti-inflammatory or anticancer agent.

In terms of environmental impact and sustainability, studies have been conducted to assess the biodegradability and toxicity of Methyl({3-(Thiophen-2-yl)-1,2,4-Oxadiazol-5-ylmethyl})amine. These studies are crucial for ensuring that its use in industrial applications does not pose risks to ecosystems or human health. Preliminary findings indicate that under controlled conditions, the compound exhibits moderate biodegradability, though further research is needed to fully understand its environmental footprint.

The versatility of Methyl({3-(Thiophen-2-yll)-1,2,4-Oxazolidinyl-methanamine}) extends to its role as a precursor in polymer synthesis. Its ability to undergo polymerization under specific conditions has opened avenues for creating high-performance polymers with tailored properties. For example, researchers have successfully synthesized polymers incorporating this compound that exhibit enhanced electrical conductivity and mechanical strength.

Looking ahead, the continued exploration of Methyl({3-(Thiophen - 2 - yl) - 1 , 2 , 4 - oxadiazol - 5 - ylmethanamine})'s properties is expected to unlock new applications across diverse industries. Its unique combination of structural features makes it a valuable tool for scientists seeking innovative solutions in materials science and pharmaceutical development.